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Compound of Interest

Compound Name: GSK256066

Cat. No.: B1311713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, storage, and disposal

of GSK256066, a highly potent and selective phosphodiesterase 4 (PDE4) inhibitor. Given the

absence of a publicly available, official Safety Data Sheet (SDS) with established occupational

exposure limits (OELs), this guide is based on the principles of handling potent active

pharmaceutical ingredients (APIs) and hazardous drugs. A risk assessment specific to your

facility's and experimental conditions is mandatory before commencing any work with this

compound.

Hazard Communication and Physical Properties
GSK256066 is an exceptionally high-affinity inhibitor of PDE4, designed for inhaled delivery.[1]

Its high potency necessitates stringent handling procedures to prevent occupational exposure.

Inhalation of airborne powder is the primary route of exposure and can lead to pharmacological

effects even at very low doses. Skin contact and ingestion are also potential routes of

exposure.

Quantitative Data Summary:

While specific toxicity data such as LD50 and official OELs are not publicly available, the

following information has been compiled from various sources.
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Property Value Source

Molecular Formula C₂₇H₂₆N₄O₅S MedchemExpress

Molecular Weight 518.58 g/mol MedchemExpress

Appearance Light yellow to yellow solid MedchemExpress

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
MedchemExpress

Storage (in Solvent)
-80°C for 2 years, -20°C for 1

year
MedchemExpress

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure to GSK256066. The

following table outlines the recommended PPE for various laboratory activities.
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Activity
Respiratory
Protection

Hand
Protection

Eye Protection
Body
Protection

Receiving/Unpac

king

N95 or higher

respirator (if

outer packaging

is damaged)

Single pair of

chemotherapy-

rated gloves

Safety glasses Lab coat

Weighing/Aliquoti

ng (in a

containment

enclosure)

As required by

containment

system

Double-gloving

with

chemotherapy-

rated gloves

Safety glasses
Disposable gown

or coveralls

Compounding/So

lution

Preparation (in a

containment

enclosure)

As required by

containment

system

Double-gloving

with

chemotherapy-

rated gloves

Chemical splash

goggles

Disposable gown

or coveralls

Spill Cleanup

Powered Air-

Purifying

Respirator

(PAPR) with

P100 filters

Double-gloving

with

chemotherapy-

rated gloves

Chemical splash

goggles and face

shield

Disposable,

impervious

coveralls and

shoe covers

Waste Disposal
N95 or higher

respirator

Double-gloving

with

chemotherapy-

rated gloves

Safety glasses Lab coat

Operational and Disposal Plans
A clear, step-by-step approach to handling and disposal is essential for maintaining a safe

laboratory environment.

Operational Plan: Step-by-Step Guidance
Preparation and Decontamination:
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Designate a specific area for handling GSK256066.

Ensure all necessary PPE and spill kit materials are readily available.

Prepare labeled, sealed waste containers for all anticipated waste streams (solid, liquid,

sharps).

Before starting work, decontaminate the work surface with an appropriate cleaning agent.

Donning PPE:

Follow a strict donning procedure in a designated clean area before entering the handling

zone. (See Donning and Doffing of PPE diagram below).

Handling the Compound:

All manipulations of powdered GSK256066 (e.g., weighing, aliquoting, compounding)

must be performed within a certified containment system, such as a ventilated balance

enclosure, biological safety cabinet, or glove box.

Use dedicated equipment (spatulas, weigh boats, etc.) and decontaminate them

immediately after use or dispose of them as hazardous waste.

When preparing solutions, add the solvent to the solid to minimize dust generation.

Doffing PPE:

Remove PPE in a designated doffing area, taking care to avoid self-contamination. (See

Donning and Doffing of PPE diagram below).

Dispose of single-use PPE in the designated hazardous waste container.

Personal Hygiene:

Wash hands thoroughly with soap and water immediately after removing PPE.

Disposal Plan
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All waste generated from handling GSK256066 must be treated as hazardous pharmaceutical

waste and disposed of in accordance with all applicable federal, state, and local regulations.

Solid Waste: Contaminated PPE, weigh boats, paper towels, and other solid materials

should be placed in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions of GSK256066 should be collected in a designated, sealed

hazardous waste container. Do not pour down the drain.

Sharps: Contaminated needles, syringes, and other sharps must be placed in a puncture-

resistant sharps container labeled for hazardous pharmaceutical waste.

Waste Pickup: Arrange for disposal through a licensed hazardous waste management

company.

Mandatory Visualizations
Workflow for Handling a Chemical Spill
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Immediate Response

Preparation for Cleanup

Spill Cleanup Procedure

Post-Cleanup

Evacuate Immediate Area

Alert Colleagues & Supervisor

Isolate the Spill Area

Retrieve Spill Kit

Don Appropriate PPE (PAPR, double gloves, etc.)

Contain the Spill (work from outside in)

Absorb Liquid / Cover Powder

Clean the Area with Decontaminating Solution

Dispose of all materials as Hazardous Waste

Doff PPE in Designated Area

Wash Hands Thoroughly

Document the Incident

Click to download full resolution via product page

Caption: Workflow for Handling a Chemical Spill of a Potent Powder.
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Procedure for Donning and Doffing PPE
Donning (Putting On) PPE

Doffing (Removing) PPE

Shoe Covers

Inner Gloves

Coverall / Gown

Respirator

Goggles / Face Shield

Outer Gloves (over cuff)

Outer Gloves

Goggles / Face Shield

Coverall / Gown

Inner Gloves

Respirator (outside handling area)

Shoe Covers

Click to download full resolution via product page
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Caption: Standard Procedure for Donning and Doffing Personal Protective Equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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